Cas no 105025-97-6 (Butyl Triacontanoate)

• Product Name: Butyl Triacontanoate
• CAS No: 105025-97-6
• MF: C₃₄H₆₈O₂
• MW: 508.90253162384
• CID: 126579
• Update Time: 2025-05-23

Butyl Triacontanoate Chemical and Physical Properties

Names and Identifiers

• Triacontanoic acid,butyl ester
• Butyl Triacontanoate

• Inchi： 1S/C34H68O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-34(35)36-33-6-4-2/h3-33H2,1-2H3
• InChI Key： DPTBQKLEKOOBTL-UHFFFAOYSA-N
• SMILES： O(CCCC)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 508.52200

Experimental Properties

• Melting Point: 65-66°C
• Stability/Shelf Life: Store in Freezer
• PSA: 26.30000
• LogP: 12.27240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butyl Triacontanoate

Butyl Triacontanoate: A Comprehensive Overview

Butyl Triacontanoate (CAS No. 105025-97-6) is a chemical compound that has garnered significant attention in various industrial and scientific applications. This ester, derived from triacontanoic acid and butanol, exhibits unique properties that make it invaluable in fields such as materials science, pharmaceuticals, and environmental chemistry. Recent advancements in its synthesis and application have further solidified its role as a versatile compound in modern research.

The molecular structure of Butyl Triacontanoate consists of a long hydrocarbon chain, which contributes to its excellent lubricating properties. This characteristic has led to its widespread use in lubricants and greases, where it enhances performance under high-stress conditions. Moreover, the compound's ability to form stable films on metal surfaces has made it a key ingredient in anti-wear formulations. Researchers have recently explored its potential in reducing friction in advanced engine systems, a development that could significantly impact the automotive industry.

In the realm of materials science, Butyl Triacontanoate has been utilized as a precursor for the synthesis of high-performance polymers. Its long-chain structure facilitates the formation of robust polymer networks, which are essential for applications requiring high thermal stability and mechanical strength. Recent studies have demonstrated its effectiveness in producing biodegradable polymers, aligning with the growing demand for sustainable materials in packaging and agriculture.

The chemical properties of Butyl Triacontanoate also make it an attractive candidate for use in pharmaceuticals. Its ability to act as a solubilizing agent has been leveraged in drug delivery systems, enhancing the bioavailability of poorly soluble drugs. Furthermore, its non-toxic nature and biocompatibility have positioned it as a safe alternative to traditional excipients. Ongoing research is focused on optimizing its use in targeted drug delivery systems, which could revolutionize treatments for chronic diseases.

From an environmental perspective, Butyl Triacontanoate has shown promise in pollution control technologies. Its hydrophobic nature allows it to effectively adsorb oil spills and other hydrocarbon contaminants from water bodies. Recent innovations have integrated this compound into advanced filtration systems, improving their efficiency and reducing operational costs. This application not only addresses environmental concerns but also highlights the compound's versatility across diverse industries.

The synthesis of Butyl Triacontanoate involves a straightforward esterification reaction between triacontanoic acid and butanol, typically catalyzed by acids or bases. Recent advancements in catalytic methods have enabled higher yields and reduced production costs, making it more accessible for large-scale applications. Researchers are also exploring green chemistry approaches to synthesize this compound using renewable feedstocks, further enhancing its sustainability profile.

In conclusion, Butyl Triacontanoate (CAS No. 105025-97-6) stands out as a multifaceted compound with applications spanning numerous industries. Its unique properties, combined with ongoing research into novel uses and sustainable production methods, ensure that it will remain a key player in the development of innovative solutions for years to come.